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Cat. No.: B1296322

Get Quote

Executive Summary
5-oxopentanoic acid (also known as 4-formylbutyric acid or glutaraldehyde monoacid)

represents a critical metabolic scaffold that bridges amino acid metabolism and synthetic

medicinal chemistry. While endogenous 5-oxopentanoic acid serves as an intermediate in the

degradation of

-aminobutyric acid (GABA) and lysine, its synthetic derivatives have emerged as potent
pharmacophores in two distinct therapeutic areas: Gastrin/Cholecystokinin (CCK) receptor
antagonism and Histone Deacetylase (HDAC) inhibition.

This guide objectively compares the SAR profiles of 5-oxopentanoic acid derivatives against

standard-of-care alternatives (Lorglumide, Vorinostat, and Valproic Acid). We analyze the

specific structural modifications—stereochemistry at C4, amide substitution, and linker length—

that dictate selectivity between metabolic enzyme inhibition and receptor antagonism.
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The Scaffold: 5-Oxopentanoic Acid[1]
The core structure, 5-oxopentanoic acid, possesses a dual-functional nature: a terminal

carboxylic acid and a distal aldehyde (or masked equivalent), separated by a flexible three-

carbon methylene chain.

Mechanistic Versatility
Metabolic Mimicry (GABA-T): As the deaminated product of GABA, the scaffold mimics the

transition state of GABA transaminase (GABA-T), making it a candidate for epilepsy

therapeutics.

Linker Pharmacology (HDACs): The aliphatic chain serves as a "spacer" in HDAC inhibitors,

positioning a Zinc Binding Group (ZBG) into the enzyme's active site.

Peptidomimetic Scaffold (CCK-B): When substituted at the C4 position, the scaffold mimics

the C-terminal tryptophan of gastrin, granting high affinity for CCK-B receptors.

Comparative SAR Analysis
Focus Area A: CCK-B/Gastrin Receptor Antagonists
Primary Comparator: Lorglumide (CCK-A selective)[1]

The most definitive SAR data for this scaffold comes from the development of CR 2194, a

potent gastrin antagonist. The critical SAR involves the C4-position of the pentanoic backbone.
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Structural Region Modification
Effect on Activity (vs.
Lorglumide)

C4 Stereocenter (R)-Configuration

Crucial for Activity. The (R)-

enantiomer mimics the natural

peptide conformation. (S)-

enantiomers show >100-fold

loss in potency.

C4 Amide Substituent 3,5-Dichlorobenzamido

High Potency. Replaces the

bulky di-n-pentylamide of

lorglumide. Increases

selectivity for CCK-B (Gastrin)

over CCK-A.

C5 Terminus
Spirocyclic amine (8-

azaspiro[4.5]decan-8-yl)

Bioavailability. Converting the

aldehyde/acid to a tertiary

amide improves oral stability

and lipophilicity compared to

the free acid.

Backbone Length 5-carbon (Pentanoic)

Optimal. Shortening to

butanoic or lengthening to

hexanoic acid results in a loss

of receptor pocket fit.

Key Insight: The shift from Lorglumide (CCK-A selective) to CR 2194 (CCK-B selective) is

driven by the rigidity of the C4-benzamido group on the 5-oxopentanoic backbone.

Focus Area B: HDAC Inhibition
Primary Comparator: Vorinostat (SAHA)

In HDAC inhibition, the 5-oxopentanoic acid derivatives function as "short-linker" analogues.

Linker Length: Vorinostat utilizes a 6-carbon (suberoyl) linker. 5-oxopentanoic derivatives (4-

carbon linker equivalent) generally show reduced potency against HDAC1/HDAC6 compared

to Vorinostat due to insufficient depth of penetration into the catalytic tunnel.
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ZBG Modification: Converting the C1-carboxylic acid to a hydroxamic acid is mandatory for

nanomolar activity. The native carboxylic acid (as seen in Valproic Acid) requires millimolar

concentrations for activity.

Experimental Data Comparison
The following table synthesizes data from key SAR studies, comparing the 5-oxopentanoic

derivative (CR 2194) against functional alternatives.

Table 1: Comparative Potency and Selectivity Profile

Compound
Class

Representat
ive
Molecule

Target
IC50 / Ki
(nM)

Selectivity
Ratio

Clinical
Status

5-

Oxopentanoic

Deriv.

CR 2194
CCK-B /

Gastrin
Ki: 4.5 nM

CCK-B >

CCK-A (150x)

Pre-clinical

Tool

CCK-A

Antagonist
Lorglumide CCK-A Ki: 32 nM

CCK-A >

CCK-B
Discontinued

5-

Oxopentanoic

Deriv.

Valproic Acid
GABA-T /

HDAC

IC50: ~1-2

mM

Broad

Spectrum

FDA

Approved

Hydroxamate

Standard

Vorinostat

(SAHA)
HDAC (Pan) IC50: <86 nM

Low (Pan-

inhibitor)

FDA

Approved

Data Sources: Makovec et al. (J Med Chem), NIH PubChem Bioassay Database.

Visualizing the SAR Logic
The following diagram illustrates the decision tree for derivatizing the 5-oxopentanoic acid

scaffold based on the desired therapeutic target.
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Figure 1: Divergent SAR pathways for the 5-oxopentanoic acid scaffold. Note that for HDAC

activity, the scaffold often requires elongation or conversion to hydroxamate to compete with

Vorinostat.

Detailed Experimental Protocols
To validate the activity of these derivatives, we recommend the following protocols. These are

designed to be self-validating by including necessary positive and negative controls.

Protocol A: Synthesis of (R)-4-benzamido-5-
oxopentanoic acid derivatives
Rationale: This protocol ensures the retention of the crucial (R)-configuration which is liable to

racemization during standard amide coupling.

Starting Material: Begin with D-Glutamic acid (to access the R-configuration).

Anhydride Formation: React N-protected D-glutamic acid with acetic anhydride to form the

internal anhydride.

Selective Reduction:

Step: Reduce the anhydride using Lithium Tri-tert-butoxyaluminum Hydride (LTBA) at

-78°C.
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Control: Monitor via TLC against starting anhydride. The aldehyde product is unstable;

proceed immediately.

Amidation: React the resulting intermediate with 3,5-dichlorobenzoyl chloride in

DCM/Pyridine.

Validation: Chiral HPLC is mandatory to confirm enantiomeric excess (ee > 98%) as the (S)-

enantiomer is biologically inert in this context.

Protocol B: CCK-B Receptor Binding Assay
(Radioligand Displacement)
Rationale: Determines the affinity (Ki) of the derivative compared to the standard Pentagastrin.

Tissue Preparation: Isolate cortex membranes from male Sprague-Dawley rats (rich in CCK-

B receptors).

Ligand: Use

-Bolton-Hunter-CCK-8 (approx. 20 pM).

Incubation:

Mix membrane prep (200 µg protein), radioligand, and test compound (concentration

range

to

M) in TRIS buffer (pH 7.4).

Incubate at 25°C for 60 minutes.

Filtration: Rapidly filter through Whatman GF/B filters pre-soaked in 0.1% PEI (to reduce

non-specific binding).

Quantification: Count radioactivity in a gamma counter.

Data Analysis: Calculate IC50 using non-linear regression; convert to Ki using the Cheng-

Prusoff equation.
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Acceptance Criteria: Non-specific binding must be <10% of total binding (determined by

excess unlabeled CCK-8).

Mechanism of Action Diagram
The following diagram details the signaling pathway inhibition for the CCK-B antagonist

application, which is the most specific use case for this scaffold.
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Figure 2: Signal transduction blockade by 5-oxopentanoic acid derivatives at the CCK-B

receptor. The competitive binding prevents Gq-protein coupling and downstream calcium

release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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